Cas no 1420661-97-7 (1-Acetylpiperidine-3-carboximidamide)

• Product Name: 1-Acetylpiperidine-3-carboximidamide
• CAS No: 1420661-97-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 2101854
• Update Time: 2023-08-03

1-Acetylpiperidine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-acetylpiperidine-3-carboximidamide
• 1-Acetylpiperidine-3-carboximidamide

• Inchi： 1S/C8H15N3O/c1-6(12)11-4-2-3-7(5-11)8(9)10/h7H,2-5H2,1H3,(H3,9,10)
• InChI Key： HWPMVPWZZCQHRX-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(C(=N)N)C1

Computed Properties

• Exact Mass: 169.122
• Monoisotopic Mass: 169.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2